Tert-butyl 6-bromoisoquinolin-3-yl(methyl)carbamate

• Molecular Formula: C15H17BrN2O2
• Molecular Weight: 337.21 g/mol
• IUPAC Name: tert-butyl N-(6-bromoisoquinolin-3-yl)-N-methylcarbamate
• InChI: InChI=1S/C15H17BrN2O2/c1-15(2,3)20-14(19)18(4)13-8-11-7-12(16)6-5-10(11)9-17-13/h5-9H,1-4H3
• InChI Key: QLBDKSGRUILTFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N(C)C1=NC=C2C=CC(=CC2=C1)Br

Description

Tert-butyl 6-bromoisoquinolin-3-yl(methyl)carbamate is a useful research compound. Its molecular formula is C15H17BrN2O2 and its molecular weight is 337.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Tert-butyl 6-bromoisoquinolin-3-yl(methyl)carbamate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Tert-butyl 6-bromoisoquinolin-3-yl(methyl)carbamate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

tert-Butyl 6-bromoisoquinolin-3-ylcarbamate (48 g, 1.5 mmol) was taken up in 10 mL of DMF and chilled to 0° C. Sodium hydride (0.074 g, 1.9 mmol) was added, and the mixture was stirred for 15 minutes. Iodomethane (0.10 mL, 1.6 mmol) was then added, and the mixture was stirred for 30 minutes. The reaction mixture was then quenched with 5 mL of aq NH4Cl. The mixture was then diluted with 50 mL of EtOAc and transferred to a separatory funnel. The mixture was washed five times with 25 mL of water and once with 25 mL of brine. The remaining portion was dried over MgSO4, filtered, and concentrated under reduced pressure. The residue was purified by flash chromatography on silica gel (0.5% to 7.5% EtOAc/hexanes), affording tert-butyl 6-bromoisoquinolin-3-yl(methyl)carbamate (0.39 g, 78% yield) as a yellow solid. 1H NMR (400 MHz, CDCl3) δ ppm 9.04 (s, 1H) 7.95 (s, 1H) 7.88 (s, 1H) 7.77 (d, J=8.80 Hz, 1H) 7.56 (dd, J=8.61, 1.76 Hz, 1H) 3.48 (s, 3H) 1.57-1.52 (m, 9H).

Synthesis routes and methods II

Procedure details